4-cyclopropyl-3-(1-(5-(furan-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1-methyl-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-cyclopropyl-5-[1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl]-2-methyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C19H21N5O4/c1-22-19(26)24(13-4-5-13)17(20-22)12-6-8-23(9-7-12)18(25)14-11-16(28-21-14)15-3-2-10-27-15/h2-3,10-13H,4-9H2,1H3
• InChI Key: OZPSVHYUHUZVBL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)C3=NOC(=C3)C4=CC=CO4)C5CC5
• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol

Description

4-cyclopropyl-3-(1-(5-(furan-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-1-methyl-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C19H21N5O4 and its molecular weight is 383.408. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research by Başoğlu et al. (2013) on azole derivatives highlights the antimicrobial potential of compounds related to the target molecule. Through the synthesis of 1,2,4-triazole derivatives and their evaluation against microorganisms, some compounds demonstrated activity, suggesting the utility of such structures in combating microbial infections (Başoğlu et al., 2013).

Anti-tubercular Activity

A series of compounds incorporating the target molecule's structural motifs was synthesized and evaluated for anti-tubercular activity against Mycobacterium tuberculosis strains. Notably, Naidu et al. (2016) discovered that derivatives such as 7j showed very good anti-tubercular activity with a minimum inhibitory concentration (MIC) of 6.16μM. The study underscores the potential of utilizing these structures in the development of anti-tubercular agents (Naidu et al., 2016).

Pharmacological Evaluations

The investigation into novel derivatives for pharmacological applications is exemplified by Kumar et al. (2017), who synthesized and assessed compounds for antidepressant and antianxiety activities. This study signifies the broad spectrum of biological activities that can be explored with structural variations of the target molecule (Kumar et al., 2017).

Catalytic Applications

Research into the catalytic applications of compounds related to the target molecule, as detailed by Davies and Townsend (2001), showcases the versatility of such structures in facilitating chemical reactions, including cyclopropanations, which are critical in the synthesis of complex molecules (Davies & Townsend, 2001).